molecular formula C7ClF5OS B161442 Pentafluorophenyl chlorothionoformate CAS No. 135192-53-9

Pentafluorophenyl chlorothionoformate

Cat. No. B161442
CAS RN: 135192-53-9
M. Wt: 262.58 g/mol
InChI Key: DKFQHZNKNWNZCO-UHFFFAOYSA-N
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Description

Pentafluorophenyl chlorothionoformate is a chemical compound used as a derivatizing agent during radical-chain deoxygenations of primary alcohols. It also serves as a reagent during the conversion of ribonucleoside to arabinonucleosides .


Synthesis Analysis

The synthesis of Pentafluorophenyl chlorothionoformate involves intramolecular thiol-Michael addition crosslinking of thiol-functional precursor copolymers . The product is a clear, pale yellow liquid .


Molecular Structure Analysis

The molecular formula of Pentafluorophenyl chlorothionoformate is C7ClF5OS, and its molecular weight is 262.58 .


Physical And Chemical Properties Analysis

Pentafluorophenyl chlorothionoformate is a clear, pale yellow liquid . It has a molecular weight of 262.58 and a specific gravity of 1.64 . The flash point is 87°C .

Scientific Research Applications

Derivatizing Agent in Deoxygenation of Primary Alcohols

Pentafluorophenyl chlorothionoformate can be used as a derivatizing agent during radical-chain deoxygenations of primary alcohols . This process involves the removal of an oxygen atom from the alcohol, which can be useful in various chemical reactions.

Conversion of Ribonucleosides to Arabinonucleosides

This compound can also be used as a reagent during the conversion of ribonucleosides to arabinonucleosides . Arabinonucleosides are important in the field of medicinal chemistry due to their antiviral and anticancer properties.

Synthesis of Fluorinated Compounds

Due to its fluorinated nature, Pentafluorophenyl chlorothionoformate can be used in the synthesis of other fluorinated compounds . Fluorinated compounds have a wide range of applications, including pharmaceuticals, agrochemicals, and materials science.

Synthesis of Thioesters

Pentafluorophenyl chlorothionoformate can be used in the synthesis of thioesters . Thioesters are key intermediates in various organic reactions and are also important in biochemistry.

Synthesis of Sulfur-Containing Heterocycles

This compound can be used in the synthesis of sulfur-containing heterocycles . These types of compounds have a wide range of applications in medicinal chemistry and drug discovery.

Synthesis of Fluorinated Polymers

Pentafluorophenyl chlorothionoformate can be used in the synthesis of fluorinated polymers . These types of polymers have unique properties, including high thermal stability and resistance to chemical attack, making them useful in a variety of industrial applications.

Safety and Hazards

Pentafluorophenyl chlorothionoformate is a dangerous substance. It causes severe skin burns and eye damage . It is also combustible and may be corrosive to metals . Safety measures include wearing protective clothing and avoiding heat, sparks, open flames, and hot surfaces .

Future Directions

Pentafluorophenyl chlorothionoformate has been used in the preparation of single-chain polymer nanoparticles (SCNPs), which have potential applications in protein mimicry . This suggests that Pentafluorophenyl chlorothionoformate could play a significant role in the development of new materials and technologies in the future .

properties

IUPAC Name

O-(2,3,4,5,6-pentafluorophenyl) chloromethanethioate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7ClF5OS/c8-7(15)14-6-4(12)2(10)1(9)3(11)5(6)13
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKFQHZNKNWNZCO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(=C(C(=C(C(=C1F)F)F)F)F)OC(=S)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7ClF5OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90410518
Record name Pentafluorophenyl chlorothionoformate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90410518
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

262.58 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

135192-53-9
Record name Pentafluorophenyl chlorothionoformate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90410518
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Pentafluorophenyl Chlorothionoformate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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